BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: Improving Fixation
Efficiency of Reactive Orange 35 on Cotton

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Reactive orange 35

Cat. No.: B12383025

This technical support center provides troubleshooting guidance and frequently asked

guestions (FAQs) to assist researchers in optimizing the fixation efficiency of Reactive Orange
35 on cotton fabrics.

Troubleshooting Guide

This guide addresses common issues encountered during the dyeing process with Reactive
Orange 35.
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Problem

Potential Cause

Recommended Solution

Low Color Yield / Pale Shade

Insufficient dye fixation due to
incorrect alkali concentration,
temperature, or electrolyte

levels.

Verify and adjust the
concentration of alkali (e.g.,
soda ash), dyeing
temperature, and salt (e.g.,
Glauber's salt or sodium
chloride) concentration as per
the recommended
experimental protocol. Ensure
the pH of the dye bath is

optimal for fixation.[1][2]

Premature hydrolysis of the

reactive dye.

Prepare fresh dye and alkali
solutions just before use. Avoid
prolonged storage of the dye
liquor, especially after the
addition of alkali.[3]

Uneven Dyeing / Patchy Color

Improper dissolution of dye or

chemicals.

Ensure the dye, salt, and alkali
are completely dissolved
before adding them to the
dyebath.

Non-uniform pretreatment of

the cotton fabric.

Ensure the cotton fabric is
properly scoured and bleached
to remove impurities and

achieve uniform wettability.

Incorrect rate of addition of salt

and alkali.

Add salt and alkali portion-wise
and ensure thorough mixing to
allow for even exhaustion and

fixation.[4]

Poor Wash Fastness

Incomplete removal of unfixed

and hydrolyzed dye.

After dyeing, thoroughly rinse
the fabric in cold water,
followed by a hot soaping
treatment to remove all loose

dye particles.[3]
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Re-evaluate and optimize the

Insufficient fixation of the dye fixation parameters: alkali
to the cotton fibers. concentration, temperature,
and time.
Strictly control and document
o ] all dyeing parameters for each
Shade Variation Between Inconsistent process ) o )
batch, including liquor ratio,
Batches parameters.

temperature profile, and

chemical concentrations.

o ] ] Use deionized or softened
Variations in water quality . .
water for dyeing to avoid

(hardness). ) )
interference from metal ions.
Measure and adjust the pH of
the dye bath to the optimal
Dull or Altered Shade Incorrect pH of the dye bath. )
range for Reactive Orange 35,
typically between 10.5 and 11.
Minimize the time the dye is in
Dye hydrolysis leading to a an alkaline solution at high
change in the chromophore. temperatures before fixation is

complete.

Frequently Asked Questions (FAQS)

Q1: What is the primary role of salt in the dyeing process with Reactive Orange 35?

Al: Salt, such as sodium chloride or Glauber's salt, is used as an electrolyte in the dye bath. Its
main function is to improve the exhaustion of the anionic reactive dye onto the negatively
charged surface of the cotton fiber by overcoming the electrostatic repulsion between them.
This facilitates the migration of the dye from the solution to the fiber, making it available for the
subsequent fixation reaction.

Q2: Which type of alkali should I use for the fixation of Reactive Orange 35, and at what
concentration?
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A2: Soda ash (sodium carbonate) is a commonly used alkali for fixing reactive dyes on cotton.
The optimal concentration depends on the depth of the shade being dyed. For lighter shades, a
lower concentration is typically required, while darker shades necessitate a higher
concentration to achieve the necessary alkalinity for the reaction between the dye and the
cellulose fibers. A mixed alkali system of soda ash and caustic soda can also be used for deep
shades to enhance exhaustion and fixation.

Q3: What is dye hydrolysis, and how can it be minimized?

A3: Dye hydrolysis is a side reaction where the reactive group of the dye reacts with water
molecules instead of the hydroxyl groups of the cotton fiber. This hydrolyzed dye can no longer
form a covalent bond with the fiber, leading to lower fixation efficiency and poor wash fastness.
To minimize hydrolysis, it is crucial to:

Prepare the dye and alkali solutions separately and mix them just before use.

Avoid high temperatures before the fixation stage.

Control the pH of the dye bath within the optimal range.

Complete the dyeing and fixation process within the recommended time frame.
Q4: What is the optimal temperature for the fixation of Reactive Orange 35 on cotton?

A4: The optimal fixation temperature for reactive dyes depends on their reactivity. For many
reactive dyes, including those similar to Reactive Orange 35, a temperature range of 60°C to
80°C is often recommended for the fixation step. It is important to consult specific technical
data for the dye or conduct optimization experiments to determine the ideal temperature for
maximum fixation without promoting excessive hydrolysis.

Q5: How can | improve the color fastness of my dyed cotton fabric?

A5: To improve color fastness, ensure maximum fixation of the dye and complete removal of
any unfixed dye. This can be achieved by:

o Optimizing the dyeing parameters (salt, alkali, temperature, time).
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e Performing a thorough after-washing process, which includes cold rinsing, hot rinsing, and
soaping at or near the boil to remove all hydrolyzed and unfixed dye.

e Using a cationic dye-fixing agent in the after-treatment process can also enhance wet
fastness properties.

Experimental Protocols
Protocol 1: Optimization of Salt and Alkali Concentration
for Improved Fixation

This protocol outlines a systematic approach to determine the optimal concentrations of salt
and alkali for maximizing the fixation of Reactive Orange 35 on cotton.

Materials:

Scoured and bleached cotton fabric

» Reactive Orange 35 dye

¢ Sodium chloride (NaCl) or Glauber's salt (Na2S0a)
e Soda ash (Naz2COs)

e Deionized water

» Laboratory dyeing machine (e.g., Mathis Labomat)

Spectrophotometer for color measurement

Methodology:

o Prepare a stock solution of Reactive Orange 35 (e.g., 1% wi/v).
o Cut cotton fabric samples of equal weight (e.g., 5 grams each).

e Set up a series of dye baths with a constant liquor ratio (e.g., 1:20).
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» Vary the salt concentration across a range (e.g., 20, 40, 60, 80 g/L) while keeping the alkali
concentration constant (e.g., 20 g/L soda ash).

e In a separate set of experiments, vary the alkali concentration (e.g., 10, 15, 20, 25 g/L soda
ash) while keeping the salt concentration at the optimal level determined in the previous
step.

e Dyeing Procedure:

o Set the initial dyebath temperature to 40°C.

o Add the cotton fabric sample.

o Add the pre-dissolved dye solution and run for 10 minutes.

o Gradually add the pre-dissolved salt in portions over 15-20 minutes.

o Raise the temperature to the fixation temperature (e.g., 60°C) at a rate of 2°C/minute.

o Run for 20 minutes.

o Add the pre-dissolved alkali solution and continue the dyeing for 60 minutes.
 After-treatment:

o Rinse the dyed samples thoroughly with cold water.

o Perform a soaping treatment with a non-ionic detergent (e.g., 2 g/L) at 95°C for 15
minutes.

o Rinse again with hot and then cold water.
o Dry the samples.
e Evaluation:

o Measure the color strength (K/S values) of the dyed samples using a spectrophotometer.
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o Assess the wash fastness of the samples according to standard methods (e.g., ISO 105-
CO06).

o Analyze the dye concentration in the residual dye bath to calculate the percentage of
exhaustion and fixation.

Quantitative Data Summary
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Parameter

Range Investigated

Optimal Value
(Example)

Effect on Fixation

Salt Concentration
(g/L)

20-80

60

Increasing salt
concentration
generally improves
dye exhaustion and
fixation up to an
optimal point, after
which the effect may

plateau.

Alkali Concentration
(g/L)

10-25

20

Increasing alkali
concentration
increases the pH,
which is necessary for
the fixation reaction.
However, excessively
high alkali levels can
accelerate dye

hydrolysis.

Fixation Temperature
4

40 - 80

60

Higher temperatures
increase the rate of
both fixation and
hydrolysis. An optimal
temperature
maximizes fixation
while minimizing

hydrolysis.

Fixation Time

(minutes)

30-90

60

A sufficient fixation
time is required for the
reaction to complete.
Prolonged times at
high temperatures can
lead to increased

hydrolysis.
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Visualizations
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Preparation

Scour & Bleach Prepare Dye, Salt
Cotton Fabric & Alkali Solutions

Dye’g'l

Add Fabric to Dyebath

g Process

Add Dye Solution g

Add Salt (Portion-wise)

Raise Temperature
to Fixation Temp

Add Alkali Solution

Maintain Fixation
Temperature & Time

Post-Treatment & Analysis

[Cold & Hot Rinsing]

Soaping at 95°C

Evaluate Color Strength
& Fastness
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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